3-(4-fluorophenyl)-1-[(4-methoxyphenyl)acetyl]-1H-1,2,4-triazol-5-amine

• IUPAC Name: 1-[5-amino-3-(4-fluorophenyl)-1,2,4-triazol-1-yl]-2-(4-methoxyphenyl)ethanone
• InChI: InChI=1S/C17H15FN4O2/c1-24-14-8-2-11(3-9-14)10-15(23)22-17(19)20-16(21-22)12-4-6-13(18)7-5-12/h2-9H,10H2,1H3,(H2,19,20,21)
• InChI Key: JZBHBQFPYKBKQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2C(=NC(=N2)C3=CC=C(C=C3)F)N
• Molecular Formula: C17H15FN4O2
• Molecular Weight: 326.32 g/mol

Description

3-(4-fluorophenyl)-1-[(4-methoxyphenyl)acetyl]-1H-1,2,4-triazol-5-amine is a chemical compound that belongs to the class of triazole compounds. It has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 3-(4-fluorophenyl)-1-[(4-methoxyphenyl)acetyl]-1H-1,2,4-triazol-5-amine is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. It has also been found to modulate the activity of certain neurotransmitters in the brain.
Biochemical and Physiological Effects:
The compound has been found to have various biochemical and physiological effects. It has been found to inhibit the production of certain cytokines and chemokines that are involved in inflammation. It has also been found to induce apoptosis in cancer cells and inhibit their growth. In addition, it has been found to modulate the activity of certain neurotransmitters in the brain, which may have potential therapeutic applications in neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The compound has various advantages and limitations for lab experiments. Its advantages include its high potency, selectivity, and low toxicity. Its limitations include its low solubility in water and its instability in acidic conditions.

Future Directions

There are several future directions for the research on 3-(4-fluorophenyl)-1-[(4-methoxyphenyl)acetyl]-1H-1,2,4-triazol-5-amine. One direction is to study its potential use in the treatment of neurodegenerative disorders. Another direction is to study its potential use in the treatment of viral infections. Additionally, further research is needed to fully understand its mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-1-[(4-methoxyphenyl)acetyl]-1H-1,2,4-triazol-5-amine involves the reaction of 4-fluoroaniline and 4-methoxybenzoyl chloride in the presence of triethylamine and dichloromethane. The resulting product is then reacted with sodium azide and copper (I) iodide to obtain the final product.

Scientific Research Applications

The compound has been extensively studied for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.